Cas no 1006951-36-5 (ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate)

Ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a reactive nitro group and an ester moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its pyrazole core is significant for developing biologically active molecules, including potential antimicrobial and anti-inflammatory agents. The ethyl ester group enhances solubility in organic solvents, aiding in further chemical modifications. This compound is particularly valuable for researchers exploring structure-activity relationships in medicinal chemistry or designing novel agrochemicals.

ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate structure

1006951-36-5 structure

Product Name:ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate

CAS No:1006951-36-5

MF:C₉H₁₃N₃O₄

MW:227.217221975327

MDL:MFCD06740568

CID:3060455

PubChem ID:19616397

Update Time:2025-10-29

ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- AKOS B024976
- ART-CHEM-BB B024976
- 2-(5-METHYL-3-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID ETHYL ESTER
- ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- ethyl 2-(5-methyl-3-nitropyrazol-1-yl)propanoate
- BBL040375
- EN300-230315
- STK350254
- CS-0298779
- AKOS015922654
- ethyl2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
- AKOS000314458
- 1006951-36-5
- MDL： MFCD06740568
- Inchi： 1S/C9H13N3O4/c1-4-16-9(13)7(3)11-6(2)5-8(10-11)12(14)15/h5,7H,4H2,1-3H3
- InChI Key： PFQXEXHEZQITFU-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C)N1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

Exact Mass: 227.09060590Da
Monoisotopic Mass: 227.09060590Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 89.9Å²

ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>

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Chemenu	CM483882-1g	Ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	97%	1g	$731	2022-06-14
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Enamine	EN300-230315-0.05g	ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	95%	0.05g	$112.0	2024-06-20
Enamine	EN300-230315-0.1g	ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	95%	0.1g	$167.0	2024-06-20
Enamine	EN300-230315-0.25g	ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	95%	0.25g	$238.0	2024-06-20
Enamine	EN300-230315-0.5g	ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	95%	0.5g	$376.0	2024-06-20
Enamine	EN300-230315-1.0g	ethyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate	1006951-36-5	95%	1.0g	$482.0	2024-06-20
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